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Compound of Interest

Compound Name: 2-(2-oxocyclopentyl)acetic Acid

Cat. No.: B075209

Application Notes and Protocols for 2-(2-
oxocyclopentyl)acetic acid

Introduction: Understanding the Profile of a
Bifunctional Molecule

2-(2-oxocyclopentyl)acetic acid (CAS No. 1460-38-4) is a unique bifunctional molecule
incorporating both a carboxylic acid and a ketone within a cyclopentane framework.[1][2] This
structure makes it a valuable intermediate in organic synthesis, particularly in the development
of pharmaceuticals and complex organic molecules. Its utility, however, necessitates a
thorough understanding of its properties to ensure safe and effective handling in a research
and development setting.

These application notes provide a detailed guide for researchers, scientists, and drug
development professionals on the safe handling and storage procedures for 2-(2-
oxocyclopentyl)acetic acid. The protocols outlined below are designed to mitigate risks and
ensure the integrity of the compound throughout its lifecycle in the laboratory. The causality
behind each recommendation is explained to foster a culture of safety and scientific rigor.

Section 1: Physicochemical and Hazard Profile

A foundational element of safe chemical handling is a comprehensive understanding of the
substance's intrinsic properties and associated hazards.
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1.1: Physical and Chemical Properties

The physical state and properties of a chemical dictate many of the required handling and
storage considerations. 2-(2-oxocyclopentyl)acetic acid is a solid at room temperature with a
relatively low melting point.[1][3]

Property Value Source
CAS Number 1460-38-4 [1][2]
Molecular Formula C7H1003 [1112]
Molecular Weight 142.15 g/mol [2]
Appearance Solid [4]
Melting Point 47-51 °C [11[3]
Boiling Point 316.5 °C at 760 mmHg [1]
Flash Point 159.5 °C [1]
Density 1.21 g/cm3 [1]

pKa (Predicted) 4.36 £0.10 [1]

1.2: Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS), 2-(2-oxocyclopentyl)acetic acid is
classified as an irritant.[2][5] It is crucial to recognize and respect these hazards to prevent
accidental exposure.

» Pictogram:

o leualt text
 Signal Word: Warning[3][5]
e Hazard Statements:

o H315: Causes skin irritation.[2][4][5]
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o H319: Causes serious eye irritation.[2][4][5]

o H335: May cause respiratory irritation.[2][4][5]

 Precautionary Statements:

o

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][5]

o P264: Wash skin thoroughly after handling.[4][5]

o P271: Use only outdoors or in a well-ventilated area.[4][5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]
o P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4][5]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4][5]

o P312: Call a POISON CENTER or doctor/physician if you feel unwell.[4]

Section 2: Reactivity and Stability Profile

The dual functionality of 2-(2-oxocyclopentyl)acetic acid informs its reactivity. Understanding
its stability and potential for hazardous reactions is paramount for safe storage and handling.

2.1: General Reactivity

o Carboxylic Acid Moiety: The carboxylic acid group can react with bases in an exothermic
neutralization reaction. It can also react with active metals to produce hydrogen gas.

» [(-Keto Acid Structure: As a [3-keto acid, this compound is susceptible to decarboxylation
(loss of COz2) upon heating.[6][7] This reaction is a common synthetic transformation but can
lead to pressure buildup in sealed containers if the material is stored at elevated
temperatures.
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2.2: Incompatible Materials

To prevent hazardous reactions, 2-(2-oxocyclopentyl)acetic acid should be stored separately
from the following classes of chemicals:

Strong Bases: (e.g., sodium hydroxide, potassium carbonate) - Can cause vigorous and
exothermic reactions.

o Strong Oxidizing Agents: (e.g., potassium permanganate, sodium hypochlorite) - Can lead to
potentially violent reactions.

e Reducing Agents: (e.g., sodium borohydride, lithium aluminum hydride) - May react with the
ketone and carboxylic acid moieties.

o Active Metals: (e.g., sodium, potassium, magnesium) - Can displace hydrogen from the
carboxylic acid, generating flammable hydrogen gas.

Section 3: Protocols for Safe Handling and Storage

Adherence to standardized protocols is the cornerstone of laboratory safety. The following
sections provide detailed, step-by-step procedures for the safe management of 2-(2-
oxocyclopentyl)acetic acid.

3.1: Personal Protective Equipment (PPE)

The use of appropriate PPE is the first line of defense against chemical exposure. The
following PPE is mandatory when handling 2-(2-oxocyclopentyl)acetic acid:

o Eye Protection: Chemical safety goggles are required. In situations with a higher risk of
splashing, a face shield should be worn in addition to goggles.

o Hand Protection: Chemically resistant gloves, such as nitrile gloves, must be worn. Always
inspect gloves for tears or punctures before use and change them frequently.

» Body Protection: A standard laboratory coat is required. For larger quantities or when there is
a significant risk of spillage, a chemically resistant apron should be worn over the lab coat.
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Respiratory Protection: Handling should be performed in a well-ventilated area, preferably
within a certified chemical fume hood, to minimize the inhalation of dust or vapors.[4] If a
fume hood is not available and there is a risk of generating dust, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors and particulates should be used.

Required Personal Protective Equipment

Eye Protection (Goggles/Face Shield)
Hand Protection (Nitrile Gloves)
Body Protection (Lab Coat/Apron)
Respiratory Protection (Fume Hood/Respirator)

Before Handling Chemical

Assess Risk of Exposure
(Splash, Dust, Vapor)

fisk Identified

Don Appropriate PPE

Proceed with Handling

Click to download full resolution via product page

Caption: Workflow for PPE selection before handling 2-(2-oxocyclopentyl)acetic acid.

3.2: Dispensing and Handling Protocol

e Preparation: Designate a clean, uncluttered area for handling, preferably within a chemical

fume hood. Ensure that an appropriate spill kit is readily accessible.
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o Container Inspection: Before opening, visually inspect the container for any signs of damage
or leakage.

» Dispensing:

o For solids, use a clean spatula or scoop to transfer the desired amount into a secondary
container. Avoid creating dust.

o If the compound is to be dissolved, add the solvent to the solid slowly to prevent
splashing.

» Cleaning: After dispensing, securely close the primary container. Clean any residual material
from the spatula and work surface.

e Hand Washing: Wash hands thoroughly with soap and water after handling is complete, even
if gloves were worn.

3.3: Storage Protocol

Proper storage is essential for maintaining the chemical's integrity and preventing hazardous
situations.

o Container: Store in the original, tightly sealed container.[4]
e Location:
o Store in a cool, dry, and well-ventilated area.
o Keep away from direct sunlight and heat sources to prevent potential decarboxylation.

o Store in a cabinet designated for corrosive materials, preferably a non-metal cabinet to
avoid corrosion.[8]

e Segregation:
o Segregate from incompatible materials as listed in Section 2.2.

o Specifically, store away from bases and oxidizing agents.
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» Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
all relevant GHS hazard pictograms and statements.

Storage Requirements

[Cool, Dry, Well-Ventilated | Away from Heat/Sunlight ‘ Tightly Sealed ContaineD

2-(2-oxocyclopentyl) SIIHIN Corrosive-Designated
acetic acid Storage Cabinet

Chemical Segregation
Segregate from

Oxidizing Agents

Strong Bases

=Gncompatible Materials Active Metals)

Click to download full resolution via product page

Caption: Logical relationship for the proper storage of 2-(2-oxocyclopentyl)acetic acid.

Section 4: Emergency Procedures

In the event of an accidental exposure or spill, a rapid and informed response is critical.

4.1: First-Aid Measures

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

o Skin Contact: Immediately wash affected skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes.[4] If irritation develops or persists,
seek medical attention.

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[4] If the person is not breathing, give artificial respiration. If breathing is difficult,
give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[4]
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4.2: Spill Response

o Evacuate: Evacuate non-essential personnel from the immediate area.
o Ventilate: Ensure the area is well-ventilated.

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
such as sand, vermiculite, or a commercial spill pillow.

o Cleanup: Carefully sweep or scoop the absorbed material into a suitable, labeled container
for hazardous waste disposal. Avoid generating dust.

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

» Disposal: Dispose of all contaminated materials as hazardous waste in accordance with
institutional and local regulations.

4.3: Firefighting Measures

While 2-(2-oxocyclopentyl)acetic acid has a high flash point and is not considered highly
flammable, it is a combustible solid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

o Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and
spread the fire.

o Specific Hazards: Thermal decomposition may produce carbon monoxide and carbon
dioxide.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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